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Compound of Interest

Compound Name: Dodecyl acetate

Cat. No.: B107313

For researchers, scientists, and professionals in drug development, the quality and reliability of
analytical standards are paramount. Dodecyl acetate, also known as lauryl acetate, is utilized
in various applications, including as a fragrance ingredient, a solvent, and in the synthesis of
other chemical compounds.[1][2] This guide provides an objective comparison of commercially
available dodecyl acetate analytical standards, supported by data from supplier specifications.
It also outlines the typical experimental protocols used to ensure the quality and purity of these
standards.

Comparison of Dodecyl Acetate Analytical Standards

The following table summarizes the specifications of dodecyl acetate from various suppliers.
This data is compiled from publicly available Certificates of Analysis and product information.
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] ] Supplier C )
Supplier A Supplier B Supplier D
Parameter ) ] (Santa Cruz )
(Sigma-Aldrich)  (Chem-Impex) ) (Generic)
Biotechnology)
98% (HPLC),
Purity/Assay 97%]3] > 99% (Assay)[1] 98%][4] NMR: Consistent
with structure[5]
CAS Number 112-66-3[3] 112-66-3[1] 112-66-3[4] 112-66-3[5]
Molecular
C14H2802[3] C14H2802[1] C14H2802[4] C14H2802[5]
Formula
Molecular Weight  228.37 g/mol [3] 228.37 g/mol [1] 228.37 g/mol [4] 228.37 g/mol [5]
o Colorless to pale
Appearance Liquid[3] o - -
yellow liquid[1]
) 0.865g/mLat25 0.865 g/mL at 25
Density ) - -
°C (Iit)[3] °C[1]
_ n20/D 1.432 (lit.)  n25/D 1.420 -
Refractive Index - -
[3] 1.440[1]
- ) 150 °C/15 mmHg
Boiling Point ) 257 °C[1] - -
(lit.)[3]
) 113 °C - closed
Flash Point >110.00 °C[6] - -

cup[3]

Experimental Protocols for Quality Control

The quality of an analytical standard is assured through a series of rigorous experimental tests.
While specific protocols are proprietary to the manufacturer, the following table outlines the
standard methodologies employed for the analysis of dodecyl acetate.
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Experiment Methodology Purpose
To determine the percentage
Gas Chromatography (GC) or )
) ) o purity of dodecyl acetate and
Purity Assay High-Performance Liquid

Chromatography (HPLC)

to identify and quantify any

impurities.

Identity Confirmation

Nuclear Magnetic Resonance
(NMR) Spectroscopy (*H NMR,
13C NMR)

To confirm the chemical
structure of dodecyl acetate by
analyzing the magnetic

properties of its atomic nuclei.

[5]

Identity Confirmation

Infrared (IR) Spectroscopy

To identify the functional
groups present in the
molecule, confirming its

identity as an acetate ester.

Physical Properties

Density Measurement,
Refractive Index
Measurement, Boiling Point

Determination

To ensure the physical
characteristics of the
substance match the
established specifications for

pure dodecyl acetate.[1][3]

Visualizing the Analytical Workflow and
Comparative Logic

To better illustrate the processes involved in certifying an analytical standard and how it might

be compared to alternatives, the following diagrams are provided.
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Caption: Analytical workflow for dodecyl acetate standard certification.
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Acetate Esters by Chain Length

Conceptual GC Retention Time Comparison
of Long-Chain Acetate Esters Octyl Acetate (C8)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Dodecyl Acetate | 112-66-3 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
o 3. BEER+ _fig 97% | Sigma-Aldrich [sigmaaldrich.com]

e 4. scbt.com [scbt.com]

e 5. molnova.cn [molnova.cn]

e 6. dodecyl acetate, 112-66-3 [thegoodscentscompany.com]

 To cite this document: BenchChem. [A Comparative Guide to Analytical Standards for
Dodecyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107313#analytical-standards-for-dodecyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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